Cas no 1547757-49-2 (2-fluoro-2-(p-tolyl)ethan-1-amine)
2-fluoro-2-(p-tolyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, β-fluoro-4-methyl-
- 2-fluoro-2-(p-tolyl)ethan-1-amine
-
- MDL: MFCD26037446
- Inchi: 1S/C9H12FN/c1-7-2-4-8(5-3-7)9(10)6-11/h2-5,9H,6,11H2,1H3
- InChI Key: LWWNWFUGCJMPQN-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C)=CC=1)(F)CN
Computed Properties
- Exact Mass: 153.095377549g/mol
- Monoisotopic Mass: 153.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.032±0.06 g/cm3(Predicted)
- Boiling Point: 240.6±25.0 °C(Predicted)
- pka: 8.41±0.10(Predicted)
2-fluoro-2-(p-tolyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F201251-100mg |
2-fluoro-2-(p-tolyl)ethan-1-amine |
1547757-49-2 | 100mg |
240.00 | 2021-08-13 | ||
| TRC | F201251-500mg |
2-fluoro-2-(p-tolyl)ethan-1-amine |
1547757-49-2 | 500mg |
925.00 | 2021-08-13 | ||
| TRC | F201251-1g |
2-fluoro-2-(p-tolyl)ethan-1-amine |
1547757-49-2 | 1g |
1430.00 | 2021-08-13 | ||
| eNovation Chemicals LLC | D593947-1g |
2-(4-Methylphenyl)-2-fluoroethanamine hydrochloride |
1547757-49-2 | 95% | 1g |
$895 | 2024-05-23 | |
| Enamine | EN300-338152-0.05g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-338152-0.1g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-338152-0.25g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-338152-0.5g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-338152-1.0g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-338152-2.5g |
2-fluoro-2-(4-methylphenyl)ethan-1-amine |
1547757-49-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 |
2-fluoro-2-(p-tolyl)ethan-1-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-fluoro-2-(p-tolyl)ethan-1-amine
Introduction to 2-fluoro-2-(p-tolyl)ethan-1-amine (CAS No: 1547757-49-2) in Modern Chemical and Pharmaceutical Research
2-fluoro-2-(p-tolyl)ethan-1-amine, identified by the chemical identifier CAS No: 1547757-49-2, is a fluorinated amine derivative featuring a p-tolyl (para-methylphenyl) substituent. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its unique structural properties and potential biological activities. The presence of a fluorine atom at the second carbon position introduces electrophilic characteristics, enhancing its reactivity in various synthetic transformations, while the aromatic ring system contributes to its binding affinity with biological targets.
The synthesis of 2-fluoro-2-(p-tolyl)ethan-1-amine typically involves multi-step organic reactions, often starting from commercially available precursors such as p-tolyl halides or amines. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The introduction of fluorine into the molecular framework is a strategic choice in medicinal chemistry, as fluorine atoms can modulate metabolic stability, lipophilicity, and binding interactions with enzymes or receptors. This compound exemplifies the growing importance of fluorinated amines in the development of novel therapeutics.
Recent research has highlighted the pharmacological potential of 2-fluoro-2-(p-tolyl)ethan-1-amine as a scaffold for designing small-molecule inhibitors. Studies have demonstrated its efficacy in modulating enzyme activity, particularly in the context of protease inhibition, which is crucial for treating inflammatory diseases and cancer. The fluorine atom’s ability to enhance binding affinity has been leveraged to improve drug candidates’ residence time at target sites, thereby increasing their therapeutic efficacy. Additionally, computational modeling and structure-based drug design have been utilized to optimize the scaffold’s interactions with biological targets.
The role of fluorinated amines in medicinal chemistry extends beyond protease inhibition; they have also been explored in the development of antiviral and anticancer agents. For instance, derivatives of 2-fluoro-2-(p-tolyl)ethan-1-amine have shown promise in disrupting viral protease mechanisms, contributing to antiviral drug development pipelines. Furthermore, its structural motif has been incorporated into molecules targeting kinases and other critical signaling proteins involved in cancer progression. These findings underscore the compound’s versatility as a building block for next-generation pharmaceuticals.
In industrial applications, 2-fluoro-2-(p-tolyl)ethan-1-amine serves as an intermediate in the synthesis of more complex pharmaceuticals. Its reactivity allows for further functionalization, enabling chemists to tailor molecular properties for specific therapeutic needs. The demand for high-purity intermediates like this has driven advancements in purification techniques, including chromatography and crystallization methods tailored to fluorinated compounds. These advancements ensure that pharmaceutical manufacturers can integrate such intermediates seamlessly into large-scale production processes.
The regulatory landscape for compounds like 2-fluoro-2-(p-tolyl)ethan-1-amine emphasizes stringent quality control measures due to their role in drug development. Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and safety throughout production. As research continues to uncover new applications for this compound, collaboration between academia and industry will be critical to translating laboratory findings into viable therapeutic options for patients worldwide.
Looking ahead, the future of 2-fluoro-2-(p-tolyl)ethan-1-amine lies in its integration into innovative drug discovery platforms. Emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted molecular design are expected to accelerate the identification of novel derivatives with enhanced pharmacological profiles. The compound’s unique structural features make it an attractive candidate for further exploration in personalized medicine approaches, where tailored therapeutics can address individual patient needs more effectively.
In conclusion, 2-fluoro-2-(p-tolyl)ethan-1-amine (CAS No: 1547757-49-2) represents a significant advancement in chemical and pharmaceutical research. Its synthesis, applications, and future prospects highlight its importance as a versatile intermediate and potential therapeutic agent. As scientists continue to unravel its full potential, this compound will undoubtedly play a pivotal role in shaping the next generation of medical treatments.
1547757-49-2 (2-fluoro-2-(p-tolyl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)